Cas no 6595-21-7 (N,1-dimethyl-1H-1,3-benzodiazol-2-amine)

N,1-dimethyl-1H-1,3-benzodiazol-2-amine structure
6595-21-7 structure
Product Name:N,1-dimethyl-1H-1,3-benzodiazol-2-amine
CAS No:6595-21-7
MF:C9H11N3
MW:161.203741312027
CID:851852
PubChem ID:12224324
Update Time:2025-04-19

N,1-dimethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,1-dimethyl-1H-benzo[d]imidazol-2-amine
    • 1H-Benzimidazol-2-amine,N,1-dimethyl-(9CI)
    • N,1-dimethylbenzimidazol-2-amine
    • 1-Methyl-2-(methylamino)-1H-benzimidazol
    • 1-Methyl-2-methylaminobenzimidazol
    • 1-methyl-2-methylaminobenzimidazole
    • 2-Methylamino-1-methyl-benzimidazol
    • AK149442
    • methyl-(1-methyl-1H-benzoimidazol-2-yl)-amine
    • SureCN7850067
    • SCHEMBL7850067
    • CS-0117090
    • EN300-137353
    • N,1-DIMETHYL-1,3-BENZODIAZOL-2-AMINE
    • MFCD03413581
    • 6595-21-7
    • AKOS000365987
    • Z1198162309
    • N,1-dimethyl-1H-1,3-benzodiazol-2-amine
    • SDXJSNHZYJUECQ-UHFFFAOYSA-N
    • N,1-Dimethyl-1H-benzimidazol-2-amine
    • G48301
    • 1-methyl-2-methylaminobezimidazole
    • Inchi: 1S/C9H11N3/c1-10-9-11-7-5-3-4-6-8(7)12(9)2/h3-6H,1-2H3,(H,10,11)
    • InChI Key: SDXJSNHZYJUECQ-UHFFFAOYSA-N
    • SMILES: N1(C)C(NC)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.8Ų

N,1-dimethyl-1H-1,3-benzodiazol-2-amine Pricemore >>

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